1,1,1,2-Tetrafluoro-2-iodo-2-(trifluoromethoxy)ethane
Overview
Description
1,1,1,2-Tetrafluoro-2-iodo-2-(trifluoromethoxy)ethane is a fluorinated compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "F-TEDA-BF4" and is a highly reactive and versatile reagent that has found use in a wide range of fields, including organic synthesis, catalysis, and materials science.
Scientific Research Applications
Gas-Phase Decomposition Studies
1,1,1,2-Tetrafluoro-2-iodo-2-(trifluoromethoxy)ethane undergoes gas-phase decomposition, which has been induced by various methods such as hot-wall pyrolysis, CO2 laser-photosensitized pyrolysis, and UV photolysis. These processes lead to a variety of products through a sequence of bond cleavages and rearrangements, providing insights into its fragmentation pattern and chemical behavior under different conditions (Pola, 1988).
Radiolysis and Hydrogen Fluoride Formation
This chemical is also subject to study in the context of radiolysis. When irradiated with gamma rays in the gas phase, it forms hydrogen fluoride. This process involves the formation of an intermediate semi-ion pair and is influenced by the presence of molecular oxygen and sample pressure (Chu & Heckel, 1976).
Hydrofluorocarbon Reactivity
The reactivity of 1,1,1,2-tetrafluoroethane, a related compound, towards base attack has been studied, focusing on the generation and stability of certain anions. This research contributes to understanding the broader class of hydrofluorocarbons to which 1,1,1,2-Tetrafluoro-2-iodo-2-(trifluoromethoxy)ethane belongs (Burdon et al., 1999).
Synthesis and Characterization of Related Compounds
Research on the synthesis and characterization of polyfluorinated alkanes closely related to 1,1,1,2-Tetrafluoro-2-iodo-2-(trifluoromethoxy)ethane reveals insights into the physico-chemical properties of these compounds. Such studies are crucial for potential applications in various industries, including as potential ski-waxes (Gambaretto et al., 2003).
Nuclear Magnetic Resonance Spectroscopy
The study of conformational equilibria and rates of conformational interconversion of halogenated ethanes, including compounds similar to 1,1,1,2-Tetrafluoro-2-iodo-2-(trifluoromethoxy)ethane, using nuclear magnetic resonance spectroscopy provides valuable data on the structural dynamics and energetics of these molecules (Weigert et al., 1970).
properties
IUPAC Name |
1,1,1,2-tetrafluoro-2-iodo-2-(trifluoromethoxy)ethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3F7IO/c4-1(5,6)2(7,11)12-3(8,9)10 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AKRCGMWXORUMMA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(F)(F)F)(OC(F)(F)F)(F)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3F7IO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30896473 |
Source
|
| Record name | 1-Iodo-1,2,2,2-tetrafluoro-1-(trifluoromethoxy)ethane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30896473 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.92 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1,1,2-Tetrafluoro-2-iodo-2-(trifluoromethoxy)ethane | |
CAS RN |
139604-89-0, 69066-98-4 |
Source
|
| Record name | 1-Iodo-1,2,2,2-tetrafluoro-1-(trifluoromethoxy)ethane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30896473 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 69066-98-4 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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